Cas no 929047-22-3 (4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate)

• Product Name: 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate
• CAS No: 929047-22-3
• MF: C₁₁H₁₉NO₆S
• MW: 293.336662530899
• CID: 1978473
• PubChem ID: 59215900
• Update Time: 2025-07-21

4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiomorpholinedicarboxylic acid, 4-(1,1-dimethylethyl) 3-methylester, 1,1-dioxide
• 4-tert-butyl 3-methyl thiomorpholine-3,4-dicarboxylate 1,1-dioxide
• 4-tert-Butyl 3-methyl 1,1-dioxo-1lambda6-thiomorpholine-3,4-dicarboxylate
• 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate

• Inchi： 1S/C11H19NO6S/c1-11(2,3)18-10(14)12-5-6-19(15,16)7-8(12)9(13)17-4/h8H,5-7H2,1-4H3
• InChI Key： DIYIRNCLLFDDON-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCS(=O)(=O)CC1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate

Professional Introduction to 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate (CAS No. 929047-22-3)

4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate, identified by the CAS number 929047-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by a unique structural framework that includes a morpholine core modified with dioxo and thiomorpholine functionalities. The presence of bulky tert-butyl and methyl substituents in its structure imparts distinct steric and electronic properties, making it a promising candidate for various biochemical applications.

The chemical structure of 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate consists of a morpholine ring fused with a dioxo group, which contributes to its reactivity and potential biological activity. The thiomorpholine moiety introduces sulfur into the system, which can participate in coordination interactions with metal ions or biological targets. Additionally, the carboxylate groups at the 3 and 4 positions provide opportunities for further functionalization or interaction with other biomolecules. This multifaceted structural design makes the compound an intriguing subject for investigation in drug discovery and material science.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential therapeutic effects. The unique structural features of 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate have positioned it as a key compound in several research studies aimed at identifying new pharmacophores. The steric hindrance provided by the tert-butyl group can influence the compound's binding affinity to biological targets, while the electron-withdrawing nature of the dioxo group can modulate its reactivity. These properties make it a valuable tool for designing molecules with enhanced selectivity and potency.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Preliminary studies have suggested that derivatives of morpholine exhibit promising activity against various bacterial and fungal pathogens. The introduction of additional functional groups, such as the carboxylate and thiomorpholine moieties, further enhances its antimicrobial potential by improving solubility and target specificity. Researchers are exploring how modifications to this core structure can lead to more effective treatments against resistant strains of microorganisms.

The synthesis of 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the morpholine ring followed by functionalization with the dioxo and thiomorpholine groups. The final step involves introducing the carboxylate functionalities at the appropriate positions. Advances in synthetic methodologies have enabled more efficient production techniques, allowing researchers to access larger quantities of this compound for further investigation.

From a computational chemistry perspective, 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate has been studied using various modeling techniques to predict its biological activity and interactions with potential targets. Molecular docking simulations have shown that this compound can bind effectively to certain enzymes and receptors involved in inflammatory pathways. These findings provide a rational basis for designing derivatives with improved pharmacological properties. Additionally, quantum mechanical calculations have helped elucidate the electronic structure of the molecule, which is crucial for understanding its reactivity and mechanism of action.

The pharmaceutical industry has shown particular interest in exploring novel scaffolds like those presented by 4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate for drug development. Its unique combination of structural features offers multiple opportunities for optimization to enhance therapeutic efficacy while minimizing side effects. Researchers are currently investigating how variations in substituent placement can affect biological activity without compromising stability or bioavailability. This ongoing research is expected to yield valuable insights into developing new classes of drugs targeting various diseases.

In conclusion,4-tert-butyl 3-methyl 1,1-dioxo-1λ?-thiomorpholine-3,4-dicarboxylate (CAS No. 929047-22-3) represents a significant advancement in medicinal chemistry due to its complex structural features and promising biological activities. Its synthesis presents both challenges and opportunities for chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.